Cas no 1243580-59-7 (3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester)

• Product Name: 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester
• CAS No: 1243580-59-7
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD30725944
• CID: 5216349
• Update Time: 2026-03-06

3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester
• benzyl 3,6,7-trimethylquinoxaline-2-carboxylate
• 3,6,7-Trimethyl-quinoxaline-2-carboxylic acid benzyl ester

• MDL： MFCD30725944
• Inchi： 1S/C19H18N2O2/c1-12-9-16-17(10-13(12)2)21-18(14(3)20-16)19(22)23-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
• InChI Key： XSTSMYLWFGCSDG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1=C(C)N=C2C=C(C)C(C)=CC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• XLogP3: 4
• Topological Polar Surface Area: 52.1

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 450.3±40.0 °C at 760 mmHg
• Flash Point: 226.2±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester

Introduction to 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester (CAS No. 1243580-59-7)

3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1243580-59-7, is a significant compound in the field of medicinal chemistry and pharmacology. This compound belongs to the quinoxaline family, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of multiple methyl substituents and a benzyl ester group in its molecular framework imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The quinoxaline scaffold is well-known for its role as a pharmacophore in various therapeutic agents. Its structural versatility allows for modifications that can fine-tune its biological activity, making it a valuable scaffold for designing novel compounds with specific target interactions. In particular, 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester has been studied for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. These properties make it a promising candidate for further exploration in the development of new pharmaceuticals.

Recent advancements in chemical biology have highlighted the importance of 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester in the design of bioactive molecules. The benzyl ester group, in particular, plays a crucial role in determining the compound's solubility and metabolic stability, which are critical factors in drug development. Researchers have leveraged this structural feature to enhance the bioavailability and pharmacokinetic profiles of related compounds. Furthermore, the methyl substituents at positions 3, 6, and 7 contribute to the compound's overall stability and reactivity, enabling diverse chemical transformations that can be exploited for drug discovery.

In vitro studies have demonstrated that 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester exhibits notable interactions with several biological targets. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary research indicates that this compound may interact with specific receptors implicated in neurological disorders, opening up avenues for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's significance as a lead molecule for further pharmacological exploration.

The synthesis of 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the quinoxaline core through condensation reactions between appropriate precursors. Subsequent steps involve functional group transformations to introduce the methyl groups and the benzyl ester moiety. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize these transformations. These synthetic strategies not only enhance efficiency but also improve scalability for industrial applications.

The chemical properties of 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester make it a versatile intermediate in medicinal chemistry. Its ability to undergo various chemical modifications allows researchers to tailor its structure for specific biological activities. For example, replacing the benzyl ester with other functional groups can alter its pharmacokinetic properties or enhance its binding affinity to target proteins. Such modifications are essential for optimizing drug candidates throughout the development pipeline.

Current research trends indicate that 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester is being explored in conjunction with computational chemistry techniques to accelerate drug discovery efforts. Molecular modeling and virtual screening methods are being used to predict how this compound interacts with biological targets at the atomic level. These computational approaches complement traditional experimental methods by providing rapid insights into potential drug candidates' efficacy and safety profiles before they enter clinical trials.

The future prospects of 3,6,7-Trimethylquinoxaline-2-carboxylic acid benzyl ester in pharmaceutical development are promising. As our understanding of biological pathways continues to evolve, new opportunities may arise for leveraging this compound's unique properties. Additionally， advancements in synthetic chemistry may enable more efficient production methods， reducing costs and improving accessibility for research purposes.

In conclusion,3，6，7-Trismethlyquinoxaline - 2 - carboxylic acid benzyl ester (CAS No: 1243580 - 59 - 7) represents a significant advancement in medicinal chemistry， with potential applications across multiple therapeutic areas。 Its structural features， combined with its demonstrated biological activity， make it a valuable scaffold for further exploration。 As research progresses， this compound is likely to play an increasingly important role in the development of novel pharmaceuticals that address unmet medical needs。